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Compound of Interest |

Compound Name: Z-D-Ala-Phe-OH
CAS No.: 19542-44-0
Cat. No.: B096264
- 7

Executive Summary & Immediate Action

Z-D-Ala-Phe-OH (N-Carbobenzoxy-D-alanyl-L-phenylalanine) is a hydrophobic, protected
dipeptide intermediate commonly used in drug discovery.[1] While not classified as acutely
toxic (e.g., P-listed) under EPA RCRA standards, it must be managed as Non-Regulated
Organic Chemical Waste.

Core Directive:

» NEVER dispose of this substance down the drain. Its hydrophobicity causes immediate
precipitation in aqueous lines, leading to costly infrastructure blockages.

o PRIMARY DISPOSAL.: High-temperature incineration via an approved chemical waste
contractor.

Chemical Profile & Hazard Identification

Understanding the physicochemical properties of the analyte is the first step in safe disposal.
The "Z" (Carbobenzyloxy) group adds significant lipophilicity to the peptide, altering its waste
compatibility.

Table 1: Physicochemical Data for Disposal Logic
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Specification

Operational Implication

Chemical Name

Z-D-Ala-Phe-OH

N-terminal protected dipeptide

CAS Number

19542-44-0

Use for waste manifesting

Molecular Weight

370.41 g/mol

High C/N ratio favors

incineration

Physical State

White Powder

Dust hazard; requires

particulate mask

Solubility

High: DMF, DMSO, MeOHLow:

Water

Do not dilute with water for

disposal

Acidity

Weakly Acidic (C-term -OH)

Compatible with standard

organic waste streams

Hazard Assessment (GHS):

» Signal Word: WARNING

e Hazard Statements: H315 (Skin Irritant), H319 (Eye Irritant), H335 (Respiratory Irritant).

o Bioactivity: As a peptide derivative, it possesses potential biological activity.[2] Treat as a

sensitizer.

Pre-Disposal Protocol: The "Why" and "How"

Scientific Integrity Note: Many researchers err by treating peptide intermediates as "biological

waste" (autoclave) or "benign salts” (drain). Both are incorrect.

1. The Hydrophobicity Trap (Causality): The Carbobenzyloxy (Z) group and Phenylalanine side

chain make this molecule highly hydrophobic. If dissolved in a water-miscible solvent (like

Acetone) and poured into a sink with running water, the sudden change in polarity will cause

the peptide to crash out of solution, forming a gummy, insoluble plug in the P-trap.

e Rule: Keep waste streams organic.
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2. Chemical Compatibility (Self-Validating System): Before binning, verify the matrix. Z-D-Ala-
Phe-OH contains a free carboxylic acid.

e Avoid: Mixing large quantities of solid peptide with strong concentrated bases (NaOH) in
waste drums, as this generates heat (exothermic neutralization).

o Preferred: Neutral organic solid waste or non-halogenated liquid waste.

Step-by-Step Disposal Workflow
Scenario A: Solid Waste (Pure Powder or Contaminated Debris)

Applicability: Expired reagents, weighing paper, contaminated gloves, spill cleanup.
e Segregation: Isolate Z-D-Ala-Phe-OH from oxidizers (e.g., nitrates, perchlorates).

o Containerization: Place solid waste in a wide-mouth HDPE (High-Density Polyethylene) jar
or a dedicated "Solid Organic Waste" drum.

e Labeling:
o Primary Constituent: Z-D-Ala-Phe-OH (50-100%)[1]
o Hazard Class: Irritant
o RCRA Code: "Non-Regulated Chemical Waste" (unless mixed with listed solvents).

» Final Disposition: Incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquor)

Applicability: HPLC effluent, synthesis washes (DMF/MeOH).
¢ Solvent Assessment: Determine the carrier solvent.
o If Halogenated (DCM, Chloroform): Segregate into "Halogenated Waste."

o If Non-Halogenated (MeOH, DMF, DMSO): Segregate into "Non-Halogenated Waste."
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» Dissolution Check: Ensure the peptide is fully dissolved. If sludge is present, filter the solids
and dispose of them as Scenario A.

e pH Check: Ensure waste stream is pH 4-10. Extreme pH can degrade the Z-group,
releasing benzyl bromide (lachrymator) or benzyl alcohol under specific stress conditions.

Visual Decision Logic (DOT Diagram)

The following diagram illustrates the decision tree for disposing of Z-D-Ala-Phe-OH, ensuring
compliance and preventing infrastructure damage.
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Figure 1: Decision matrix for Z-D-Ala-Phe-OH disposal.[1] Note the critical intervention point for
agueous mixtures to prevent plumbing damage.

Emergency Contingencies

Spill Response (Dry Powder):

PPE: Wear nitrile gloves, lab coat, and N95/P100 particulate respirator.

o Containment: Do not sweep dry (creates dust). Cover with wet paper towels or use a HEPA
vacuum.

o Cleanup: Wipe area with 70% Ethanol or Isopropanol. The peptide is soluble in alcohol,
ensuring efficient removal.

e Disposal: Place all cleanup materials into the Solid Organic Waste bin.
Accidental Drain Exposure: If the substance enters a sink drain:
e Do NOT flush with cold water (promotes precipitation).

o Flush with warm soapy water or Ethanol/Methanol (if permitted by local regulations) to
attempt solubilization.

 Notify facilities immediately if flow rate decreases.

Regulatory Framework & Compliance

This protocol aligns with the following regulatory standards:

e EPARCRA (USA): 40 CFR 261.[3] While not a listed hazardous waste (P or U list), it falls
under the "General Duty Clause" to manage chemical waste responsibly.

e« REACH (EU): Ensure downstream incineration to prevent environmental accumulation of
bioactive peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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